3-fluoro-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide

• IUPAC Name: 3-fluoro-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide
• InChI: InChI=1S/C15H12FN3O2S/c1-21-11-6-3-7-12-13(11)17-15(22-12)19-18-14(20)9-4-2-5-10(16)8-9/h2-8H,1H3,(H,17,19)(H,18,20)
• InChI Key: PEYXWGDETQENCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NNC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C15H12FN3O2S
• Molecular Weight: 317.3 g/mol

Description

The compound “3-fluoro-N’-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide” is a chemical compound with the molecular formula C16H14FN3O2S. It is a derivative of benzothiazole, which is a privileged bicyclic ring system with multiple applications.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzothiazole derivatives can be synthesized using various methods. For instance, a synthetic route to N-substituted 6-fluoro-3- (piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described. Another method involves the condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials.

Scientific Research Applications

Antibacterial Activity

. Researchers have screened this compound in vitro against both Gram-positive and Gram-negative bacteria. The results indicate profound antimicrobial activity, making it a promising candidate for combating bacterial infections.

Anticancer Potential

Quinazoline derivatives, including those containing the benzothiazole moiety, have demonstrated diverse pharmacodynamic effects. In particular, the quinazoline-4(3H)-one ring system is associated with antitumor properties. Some derivatives act as inhibitors of tyrosine kinase receptors (TKR), which are overexpressed in various cancers (e.g., breast, ovarian, colon, and prostate). .

Anti-inflammatory Applications

Quinazoline derivatives have also shown anti-inflammatory effects. .

Potential as a DHFR Inhibitor

Certain quinazoline derivatives act as potent lipophilic dihydrofolate reductase (DHFR) inhibitors. .

Physicochemical Property Estimation

Researchers can use real-time predictors to estimate physicochemical properties based on the compound’s structure. .

Future Directions

Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity. The development of synthetic processes is undoubtedly one of the most significant problems facing researchers. Therefore, the future development trend and prospect of the synthesis of benzothiazoles were anticipated.

Mechanism of Action

Target of Action

Compounds with similar structures, such as aminothiazole-linked metal chelates, have shown strong antimicrobial action against different microbial species .

Mode of Action

It can be inferred that the compound likely interacts with its targets to inhibit their function, leading to its antimicrobial effects .

Biochemical Pathways

Similar compounds have been shown to affect various microbial species, suggesting that they may interfere with essential biochemical pathways in these organisms .

Result of Action

Based on the antimicrobial effects observed for similar compounds, it can be inferred that the compound likely leads to the inhibition of essential microbial functions, resulting in the death of the microbes .